Cas no 2307-97-3 (19-Norpregn-5(10)-en-20-yne-3,17-diol,(3b,17a)- (9CI))

• Product Name: 19-Norpregn-5(10)-en-20-yne-3,17-diol,(3b,17a)- (9CI)
• CAS No: 2307-97-3
• MF: C₂₀H₂₈O₂
• MW: 300.435126304626
• CID: 259696
• PubChem ID: 134503
• Update Time: 2025-04-19

19-Norpregn-5(10)-en-20-yne-3,17-diol,(3b,17a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-5(10)-en-20-yne-3,17-diol,(3b,17a)- (9CI)
• [(2R,9aS)-2-phenyl-1,3,4,6,7,8,9,9a-octahydroquinolizin-2-yl] propanoate,hydrochloride
• SCHEMBL3498628
• 17-alpha-Ethynyl-estr-5(10)-ene-3-beta,17-beta-diol
• 19-Norpregn-5(10)-en-20-yne-3,17-diol, (3-beta,17-alpha)-
• 19-Nor-17-alpha-pregn-5(10)-en-20-yne-3-beta,17-diol
• 3-beta-Hydroxynorethynodrel
• 2307-97-3
• 17alpha-Ethynyl-estr-5(10)-ene-3beta,17beta-diol

• Inchi： 1S/C20H28O2/c1-3-20(22)11-9-18-17-6-4-13-12-14(21)5-7-15(13)16(17)8-10-19(18,20)2/h1,14,16-18,21-22H,4-12H2,2H3/t14-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： XSQAQKNJHGGMRV-CHZZJNJQSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C[C@H](CCC=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 300.20904
• Monoisotopic Mass: 300.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.0597 (rough estimate)
• Melting Point: 132°C
• Boiling Point: 381.66°C (rough estimate)
• Flash Point: 201.4°C
• Refractive Index: 1.4800 (estimate)
• PSA: 40.46